Diethyl 2-(2-(3-chlorophenyl)-2-methylpropanoyl)malonate

• Molecular Formula: C17H21ClO5
• Molecular Weight: 340.8 g/mol
• IUPAC Name: diethyl 2-[2-(3-chlorophenyl)-2-methylpropanoyl]propanedioate
• InChI: InChI=1S/C17H21ClO5/c1-5-22-15(20)13(16(21)23-6-2)14(19)17(3,4)11-8-7-9-12(18)10-11/h7-10,13H,5-6H2,1-4H3
• InChI Key: UVGHRBLNBFNAIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C(C)(C)C1=CC(=CC=C1)Cl)C(=O)OCC

Description

Diethyl 2-(2-(3-chlorophenyl)-2-methylpropanoyl)malonate is a useful research compound. Its molecular formula is C17H21ClO5 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl malonate (3.72 mL, 24.6 mmol) in ACN (50 mL) was cooled to 0° C. MgCl2 (2.34 g, 24.6 mmol) was added, followed by addition of TEA (7.18 mL, 51.7 mmol) slowly via syringe. The mixture was stirred at 0° C. for 15 minutes before being brought to room temperature and stirred for 2.5 hours. 2-(3-Chlorophenyl)-2-methylpropanoyl chloride (5.69 g, 24.6 mmol) was dissolved in ACN (20 mL) and added to the malonate solution. The reaction mixture was then stirred at 50° C. for 16 hours. The reaction mixture was cooled to room temperature, concentrated in vacuo, and partitioned between 1M HCl and EtOAc. The aqueous layer was separated and extracted with EtOAc (2×). The combined organic layers were dried (MgSO4) and concentrated in vacuo to give the desired compound as a brown oil (8.76 g). MS (m/e)=341.2 (M+H)+.